Cas no 54-88-6 (4-Dimethylamino-2-methylazobenzene)

• Product Name: 4-Dimethylamino-2-methylazobenzene
• CAS No: 54-88-6
• MF: C₁₅H₁₇N₃
• MW: 239.315582990646
• MDL: MFCD00008306
• CID: 368163
• PubChem ID: 87567867
• Update Time: 2025-09-23

4-Dimethylamino-2-methylazobenzene Chemical and Physical Properties

Names and Identifiers

• Benzenamine,N,N,3-trimethyl-4-(2-phenyldiazenyl)-
• 4-(Dimethylamino)-2-methylazobenzene
• N,N,3-trimethyl-4-phenyldiazenylaniline
• 2-MeDAB
• 2-methyl-4-dimethylaminoazobenzene
• 2-MethylDAB
• 3,N,N-Trimethyl-4-phenylazo-anilin
• 3,N,N-trimethyl-4-phenylazo-aniline
• 4-Dimethylamino-2-methylazobenzene
• 4-Dimethylamino-2-methyl-azobenzol
• 4-N,N-Dimethylamino-2-methylazobenzene
• 6-Benzolazo-3-dimethylamino-touol
• m-TOLUIDINE,N,N-DIMETHYL-4-(PHENYLAZO)
• N,N,3-trimethyl-4-(phenylazo)-benzenamine
• N,N-Dimethyl-4-phenylazo-m-toluidine
• 2-Methyl-4-(dimethylamino)azobenzene
• N,N-Dimethyl-4-(phenylazo)-m-toluidine
• 2-Methyl-N,N-dimethyl-4-aminoazobenzene
• 2,N,N-Trimethyl-4-aminoazobenzene
• Benzenamine, N,N,3-trimethyl-4-(phenylazo)-
• Azobenzene, 4-dimethylamino-2-methyl-
• 2-Methyl-DAB
• m-TOLUIDINE, N,N-DIMETHYL-4-(PHENYLAZO)-
• An
• NCIOpen2_006948
• NSC 102372
• NSC-102372
• N,N,3-Trimethyl-4-(phenylazo)benzenamine
• DTXSID0074845
• Benzenamine,N,3-trimethyl-4-(phenylazo)-
• N,N,3-Trimethyl-4-(phenyldiazenyl)aniline #
• QXTOLYZIJUDOIT-WUKNDPDISA-N
• MFCD00008306
• 54-88-6
• NSC102372
• AS-61832
• A12624
• 2,N-Trimethyl-4-aminoazobenzene
• CCRIS 1130
• EINECS 200-217-2
• m-Toluidine,N-dimethyl-4-(phenylazo)-
• SCHEMBL1614770
• AKOS024348868
• METHYL-4-(DIMETHYLAMINO)AZOBENZENE, 2-
• UNII-25Q2BUE0AS
• WLN: 1N1&R C1 DNUNR
• N,N,3-trimethyl-4-[(1E)-2-phenyldiazen-1-yl]aniline
• Aniline, 4-(phenylazo)-N,N,3-trimethyl-
• FT-0631239
• CS-0327039
• Q27253984
• 4-Dimethylamino-2-methyl-azobenzene
• 25Q2BUE0AS
• N,N,3-Trimethyl-4-(phenyldiazenyl)aniline
• D1351
• NS00033206
• 4-(N,N-Dimethylamino)-2-methylazobenzene
• (E)-N,N,3-trimethyl-4-(phenyldiazenyl)aniline
• QXTOLYZIJUDOIT-UHFFFAOYSA-N
• DB-052661
• 92115-08-7
• N,N,3-trimethyl-4-(2-phenyldiazen-1-yl)aniline

• MDL： MFCD00008306
• Inchi： 1S/C15H17N3/c1-12-11-14(18(2)3)9-10-15(12)17-16-13-7-5-4-6-8-13/h4-11H,1-3H3/b17-16+
• InChI Key： QXTOLYZIJUDOIT-WUKNDPDISA-N
• SMILES： N(C)(C)C1C=CC(=C(C)C=1)/N=N/C1C=CC=CC=1

Computed Properties

• Exact Mass: 239.14200
• Monoisotopic Mass: 239.142
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.2
• Topological Polar Surface Area: 28

Experimental Properties

• Color/Form: Orange crystalline powder
• Density: 1.1092 (rough estimate)
• Melting Point: 67.0 to 69.0 deg-C
• Boiling Point: 150°C/16mmHg(lit.)
• Flash Point: 190.2°C
• Refractive Index: 1.5610 (estimate)
• Solubility: Solubility Practically insoluble in water; soluble in ethanol, acetone
• Stability/Shelf Life: Stable. Incompatible with strong acids, strong oxidizing agents.
• PSA: 27.96000
• LogP: 4.47640
• Solubility: Not available
• pka: 3.68(at 25℃)
• λmax: 420nm
• PH: Red (2.8) to yellow (4.4)

4-Dimethylamino-2-methylazobenzene Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H302
• Warning Statement： P264-P270-P301+P312+P330-P501
• WGK Germany：3
• Hazard Category Code： 22-40
• Safety Instruction： S24/25
• RTECS：XU5950000
• Hazardous Material Identification：
• Safety Term：S24/25
• Risk Phrases：R23/24; R33
• Storage Condition：(BD96781)